Cas no 2034430-92-5 (4-[3-oxo-3-[3-(triazol-1-yl)azetidin-1-yl]propyl]benzonitrile)

• Product Name: 4-[3-oxo-3-[3-(triazol-1-yl)azetidin-1-yl]propyl]benzonitrile
• CAS No: 2034430-92-5
• MF: C₁₅H₁₅N₅O
• MW: 281.312502145767
• CID: 5552144
• Update Time: 2025-07-22

4-[3-oxo-3-[3-(triazol-1-yl)azetidin-1-yl]propyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[3-oxo-3-[3-(triazol-1-yl)azetidin-1-yl]propyl]benzonitrile

• Inchi： 1S/C15H15N5O/c16-9-13-3-1-12(2-4-13)5-6-15(21)19-10-14(11-19)20-8-7-17-18-20/h1-4,7-8,14H,5-6,10-11H2
• InChI Key： NHPLTMRUDVWRGD-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CCC(=O)N2CC(N3C=CN=N3)C2)C=C1

Additional information on 4-[3-oxo-3-[3-(triazol-1-yl)azetidin-1-yl]propyl]benzonitrile

Recent Advances in the Study of 4-[3-oxo-3-[3-(triazol-1-yl)azetidin-1-yl]propyl]benzonitrile (CAS: 2034430-92-5)

The compound 4-[3-oxo-3-[3-(triazol-1-yl)azetidin-1-yl]propyl]benzonitrile (CAS: 2034430-92-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 4-[3-oxo-3-[3-(triazol-1-yl)azetidin-1-yl]propyl]benzonitrile, which combines a benzonitrile moiety with a triazole-substituted azetidine ring. This combination is believed to confer enhanced binding affinity and selectivity toward specific biological targets. Researchers have employed advanced synthetic methodologies, including click chemistry and microwave-assisted synthesis, to optimize the production of this compound with high yield and purity.

In vitro and in vivo studies have demonstrated that 4-[3-oxo-3-[3-(triazol-1-yl)azetidin-1-yl]propyl]benzonitrile exhibits promising activity against a range of biological targets, particularly in the context of inflammatory and oncological diseases. For instance, recent findings suggest that this compound acts as a potent inhibitor of certain kinases involved in tumor proliferation and metastasis. Additionally, its anti-inflammatory properties have been linked to the modulation of key signaling pathways, such as NF-κB and MAPK.

Pharmacokinetic studies have further revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles for 4-[3-oxo-3-[3-(triazol-1-yl)azetidin-1-yl]propyl]benzonitrile, making it a viable candidate for further preclinical development. Researchers have also explored its potential in combination therapies, where synergistic effects with existing drugs have been observed.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as solubility, stability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Nevertheless, the growing body of research underscores the potential of 4-[3-oxo-3-[3-(triazol-1-yl)azetidin-1-yl]propyl]benzonitrile as a valuable addition to the arsenal of therapeutic agents in chemical biology and medicinal chemistry.

In conclusion, the compound 4-[3-oxo-3-[3-(triazol-1-yl)azetidin-1-yl]propyl]benzonitrile (CAS: 2034430-92-5) represents a promising area of research with significant therapeutic potential. Continued investigation into its mechanisms of action, optimization of its pharmacological properties, and exploration of its clinical applications will be critical to realizing its full potential in the treatment of various diseases.